4-Bromo-5-fluoro-2-nitro-N-propylaniline

• IUPAC Name: 4-bromo-5-fluoro-2-nitro-N-propylaniline
• InChI: InChI=1S/C9H10BrFN2O2/c1-2-3-12-8-5-7(11)6(10)4-9(8)13(14)15/h4-5,12H,2-3H2,1H3
• InChI Key: OQKJMCBZXPDHHY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CC(=C(C=C1[N+](=O)[O-])Br)F
• Molecular Formula: C9H10BrFN2O2
• DSSTOX Substance ID: DTXSID10681501
• Molecular Weight: 277.09 g/mol
• CAS No.: 1261927-35-8

Description

4-Bromo-5-fluoro-2-nitro-N-propylaniline, also known as this compound, is a useful research compound. Its molecular formula is C9H10BrFN2O2 and its molecular weight is 277.093. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reaction Studies

• 4-Bromo-5-fluoro-2-nitro-N-propylaniline, as a part of the arylamine class, is involved in various synthesis and reaction studies. For instance, the condensation of 2-methylindole with acetophenones under acidic conditions, which includes similar substituted acetophenones, produces 2-arylanilines (Noland, Novikov, & Brown, 2019). This type of reaction is significant in synthesizing complex organic molecules.

Antimicrobial and Antiproliferative Activities

• Compounds similar to this compound, such as derivatives from nitro/fluoro/chloro/bromoindole-2-carbohydrazides, have been studied for their antimicrobial, anti-inflammatory, and antiproliferative activities. These studies are crucial in drug development and understanding the biological activities of similar compounds (Narayana et al., 2009).

Development of Versatile Synthons and Reagents

• Research involving fluoro-nitro compounds, including those related to this compound, focuses on developing versatile synthons and reagents for spin-labeling studies and other synthetic applications (Hankovszky et al., 1989). These compounds are valuable in chemical synthesis and analytical chemistry.

Crystal Structure Analysis

• The crystal structures of substituted aspirin molecules, which include derivatives with fluoro, nitro, and bromo groups, are studied to understand intermolecular interactions and molecular packing. This research can provide insights into the structural properties of this compound (Hursthouse, Montis, & Tizzard, 2010).

Fluorigenic Reactions

• Studies on fluorigenic reactions, such as the reaction of proline with 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole, highlight the reactivity and fluorescence yield of such compounds. These studies can be pertinent to understanding the fluorigenic potential of similar compounds like this compound (Imai & Watanabe, 1981).

Exploration in Heterocyclic Chemistry

• The compound is also relevant in the synthesis of various heterocyclic scaffolds, such as in the case of 4-Chloro-2-fluoro-5-nitrobenzoic acid used as a building block in solid-phase synthesis. This indicates the potential of this compound in similar synthetic routes (Křupková et al., 2013).

Metabolic Studies

• Metabolic studies of halogenated methylanilines, which are structurally related to this compound, provide insights into their biotransformation and potential biological interactions (Boeren et al., 1992).